Cas no 1257293-81-4 (tert-Butyl 3-(3-Fluoroazetidin-1-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(3-Fluoroazetidin-1-yl)azetidine-1-carboxylate
• CAS No: 1257293-81-4
• MF: C₁₁H₁₉FN₂O₂
• MW: 230.279166460037
• CID: 3160551
• PubChem ID: 59605557
• Update Time: 2025-04-21

tert-Butyl 3-(3-Fluoroazetidin-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(3-Fluoroazetidin-1-yl)azetidine-1-carboxylate
• DTXSID601146625
• AKOS024438445
• CS-0272799
• [1,3a(2)-Biazetidine]-1a(2)-carboxylic acid, 3-fluoro-, 1,1-dimethylethyl ester
• TERT-BUTYL 3-FLUORO-[1,3'-BIAZETIDINE]-1'-CARBOXYLATE
• EN300-7222650
• 3-Fluoro-[1,3]biazetidinyl-1'-carboxylic acid tert-butyl ester
• 3-Fluoro-[1,31biazetidinyl-1'-carboxylic acid tert-butyl ester
• OHVJYJRGWBFBGR-UHFFFAOYSA-N
• SB51955
• 3-fluoro-[1,3']biazetidinyl-1'-carboxylic acid tert-butyl ester
• 1257293-81-4
• tert-Butyl3-(3-Fluoroazetidin-1-yl)azetidine-1-carboxylate
• SCHEMBL2673498

• MDL： MFCD22123269
• Inchi： 1S/C11H19FN2O2/c1-11(2,3)16-10(15)14-6-9(7-14)13-4-8(12)5-13/h8-9H,4-7H2,1-3H3
• InChI Key： OHVJYJRGWBFBGR-UHFFFAOYSA-N
• SMILES： FC1CN(C1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 230.14305602Da
• Monoisotopic Mass: 230.14305602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų